N-(2,2-dichloroethenyl)propanamide
Overview
Description
“N-(2,2-dichloroethenyl)propanamide” is an organic compound with the molecular formula C5H7Cl2NO . It has a molecular weight of 168.02 . The compound is used for research purposes .
Molecular Structure Analysis
“this compound” has a molecular structure represented by the formula C5H7Cl2NO . The exact mass is 166.9904692 .Physical And Chemical Properties Analysis
“this compound” has a molecular weight of 168.02 . The compound has a complexity of 129, a rotatable bond count of 2, a hydrogen bond donor count of 1, and a hydrogen bond acceptor count of 1 . The topological polar surface area is 29.1 .Scientific Research Applications
Optical and Non-linear Optical Material
N-(2-chlorophenyl)-(1-propanamide), a compound structurally similar to N-(2,2-dichloroethenyl)propanamide, has been synthesized and explored for its potential in optical and non-linear optical applications. It's characterized by its transparency and dimensions suitable for optical applications. The material was characterized using various techniques like UV-Vis, IR, NMR, powder XRD, and its second harmonic generation (SHG) capability was measured, indicating its potential in optical applications (Prabhu et al., 2000).
Herbicidal Activity
A study focused on the synthesis and herbicidal activity of a compound structurally related to this compound, specifically N-(5,7-Dimethoxy-2H-[1,2,4]thiadiazolo[2,3-a]pyrimidin-2- ylidene)-2-(2,4-dichlorophenoxy)propanamide. The compound demonstrated effective herbicidal activity, suggesting potential agricultural applications (Liu et al., 2008).
Antimicrobial Activity
N-(naphthalen-1-yl)propanamide derivatives were synthesized and exhibited notable antimicrobial activity against a range of bacteria and fungi species. This indicates the potential use of related compounds in medical or agricultural sectors to combat microbial infections (Evren et al., 2020).
Potential Medicinal Use for COVID-19
2-chloro-N-(p-tolyl)propanamide, a compound with structural similarities to this compound, was studied for its potential medicinal applications against COVID-19. The molecular docking study suggested that the compound could be a promising candidate for medicinal use against the virus (Pandey et al., 2020).
Mechanism of Action
Future Directions
properties
IUPAC Name |
N-(2,2-dichloroethenyl)propanamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7Cl2NO/c1-2-5(9)8-3-4(6)7/h3H,2H2,1H3,(H,8,9) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VIFZXNSINBITNE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)NC=C(Cl)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7Cl2NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
168.02 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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